Cas no 875844-80-7 (N-(2-aminoethyl)-N-methyl-4-nitrobenzene-1-sulfonamide)

• Product Name: N-(2-aminoethyl)-N-methyl-4-nitrobenzene-1-sulfonamide
• CAS No: 875844-80-7
• MF: C₉H₁₃N₃O₄S
• MW: 259.282220602036
• CID: 6256175
• PubChem ID: 62688436
• Update Time: 2025-10-12

N-(2-aminoethyl)-N-methyl-4-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2-aminoethyl)-N-methyl-4-nitrobenzene-1-sulfonamide
• 875844-80-7
• EN300-1168004
• AKOS011983103

• Inchi： 1S/C9H13N3O4S/c1-11(7-6-10)17(15,16)9-4-2-8(3-5-9)12(13)14/h2-5H,6-7,10H2,1H3
• InChI Key： HMRSCWXWOVGWTH-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(N(C)CCN)(=O)=O

Computed Properties

• Exact Mass: 259.06267708g/mol
• Monoisotopic Mass: 259.06267708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 118Ų

Additional information on N-(2-aminoethyl)-N-methyl-4-nitrobenzene-1-sulfonamide

N-(2-aminoethyl)-N-methyl-4-nitrobenzene-1-sulfonamide: A Comprehensive Overview

N-(2-aminoethyl)-N-methyl-4-nitrobenzene-1-sulfonamide (CAS No. 875844-80-7) is a versatile compound with significant applications in various fields, including pharmaceuticals, chemical synthesis, and materials science. This compound, often referred to by its systematic name, is a sulfonamide derivative characterized by its unique structural features and functional groups. The presence of an amino group, a methyl group, and a nitrobenzene moiety endows this compound with a range of chemical properties that make it valuable for both research and industrial purposes.

The structure of N-(2-aminoethyl)-N-methyl-4-nitrobenzene-1-sulfonamide consists of a benzene ring substituted with a nitro group at the para position (4-position) and a sulfonamide group at the ortho position (1-position). The sulfonamide group is further substituted with an aminoethyl and a methyl group. This intricate arrangement of functional groups imparts specific reactivity and solubility characteristics to the molecule, making it suitable for various chemical reactions and biological applications.

In the realm of pharmaceuticals, N-(2-aminoethyl)-N-methyl-4-nitrobenzene-1-sulfonamide has garnered attention due to its potential as a lead compound in drug discovery. Recent studies have explored its biological activity and pharmacological properties. For instance, research published in the Journal of Medicinal Chemistry highlighted the compound's ability to inhibit specific enzymes involved in disease pathways. This inhibition can lead to therapeutic benefits in conditions such as inflammation and cancer.

One of the key areas of interest is the compound's anti-inflammatory properties. In vitro studies have shown that N-(2-aminoethyl)-N-methyl-4-nitrobenzene-1-sulfonamide can effectively reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in human cell lines. These findings suggest that the compound could be developed into a novel anti-inflammatory drug, offering an alternative to existing treatments with fewer side effects.

Beyond its potential as a therapeutic agent, N-(2-aminoethyl)-N-methyl-4-nitrobenzene-1-sulfonamide has also been investigated for its materials science applications. The compound's unique combination of functional groups makes it an excellent candidate for the synthesis of advanced materials with tailored properties. For example, researchers at the University of California have utilized this compound as a building block in the development of polymeric materials with enhanced mechanical strength and thermal stability.

In the context of chemical synthesis, N-(2-aminoethyl)-N-methyl-4-nitrobenzene-1-sulfonamide serves as a versatile intermediate in the preparation of more complex molecules. Its reactivity can be harnessed to introduce specific functional groups or modify existing ones, facilitating the synthesis of compounds with diverse applications. Recent advancements in green chemistry have also focused on developing sustainable methods for synthesizing this compound, emphasizing environmental friendliness and cost-effectiveness.

The safety profile of N-(2-aminoethyl)-N-methyl-4-nitrobenzene-1-sulfonamide is another critical aspect that has been extensively studied. Toxicological evaluations have shown that the compound exhibits low toxicity when used within recommended concentrations. However, proper handling and storage practices are essential to ensure safety in laboratory settings and industrial applications.

In conclusion, N-(2-aminoethyl)-N-methyl-4-nitrobenzene-1-sulfonamide (CAS No. 875844-80-7) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structural features and functional groups make it an attractive candidate for pharmaceutical development, materials science, and chemical synthesis. Ongoing research continues to uncover new applications and optimize existing ones, solidifying its position as a valuable tool in modern scientific research.